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Compound of Interest

tert-Butyl 2,5-dihydro-1H-pyrrole-
Compound Name:
1-carboxylate

cat. No.: B1276909

For researchers, scientists, and professionals in drug development, N-Boc-3-pyrroline (tert-
butyl 2,5-dihydro-1H-pyrrole-1-carboxylate) stands as a pivotal building block in the
synthesis of a wide array of bioactive molecules and pharmaceutical intermediates. Its unique
structural features make it an invaluable precursor for creating complex nitrogen-containing
heterocyclic compounds, particularly in the development of neuroactive drugs and antibacterial
agents.

This in-depth technical guide provides a thorough overview of the commercial availability, key
suppliers, and physicochemical properties of N-Boc-3-pyrroline. It also details experimental
protocols for its synthesis and subsequent application in significant chemical transformations,
offering a critical resource for laboratory and development settings.

Commercial Availability and Suppliers

N-Boc-3-pyrroline is readily available from a variety of chemical suppliers, catering to needs
ranging from research and development quantities to bulk manufacturing. Purity levels typically
range from 90% to over 98%, with the compound often supplied as a white to yellow low-
melting solid or liquid.

Below is a summary of prominent suppliers and their typical offerings. Please note that
availability and specifications are subject to change and should be confirmed with the
respective suppliers.
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. . . Available

Supplier Typical Purity . CAS Number
Quantities

Thermo Fisher 19, 5g and larger

o 96%, 97%[1][2] 73286-70-1[1]
Scientific (Alfa Aesar) upon request
Sigma-Aldrich (Merck) >98% Custom quantities 73286-70-1
] Gram to kilogram

TCI Chemicals >98.0% (GC) | 73286-70-1

scale

Gram to kilogram
Chem-Impex >98% (GC)[3] | 73286-70-1[3]
scale

Gram to multi-ton
Chemsrc 90%, 98%, 99%][4] . 73286-70-1[4]
scale (listed)

) Gram to ton scale
ChemicalBook 98%, 99%(5] _ 73286-70-1[5]
(listed)

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of N-Boc-3-pyrroline is
essential for its safe handling, storage, and application in synthesis.
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Property Value Source(s)
CAS Number 73286-70-1 [1113]141[6]
Molecular Formula CoH1sNO2 [1]131[4]
Molecular Weight 169.22 g/mol [1]3]
Appearance Wh'ite to.yel.low low-melting -

solid or liquid
Melting Point 36-38 °C[6], 40-44 °C[3][7] [31[6]1[7]
Boiling Point /2?35;(:”(::;[[23]][5][7][8][9], e [21[3151[7181[9]
Density 0.981 g/mL at 25 °C (lit.)[2][5] CISTEO]

[8]1°]

Refractive Index

n20/D 1.458 (Iit.)[5][7][°]

(5107161

Solubility

Slightly soluble in water

[LIE2]E510710]

Storage

2-8 °C, Keep in a dark place,
Sealed in dry

[3]7]

Key Synthetic Applications and Experimental

Protocols

N-Boc-3-pyrroline is a versatile intermediate, notably utilized in the synthesis of y-aminobutyric
acid (GABA) analogues through reactions like the Heck arylation.[1][5][7][9] GABA is a major
inhibitory neurotransmitter in the central nervous system, making its analogues valuable targets

in drug discovery for neurological disorders.

Synthesis of N-Boc-3-pyrroline via Ring-Closing

Metathesis

A reliable method for the preparation of N-Boc-3-pyrroline is through the ring-closing

metathesis of N-Boc-diallylamine, as detailed in Organic Syntheses.
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Experimental Protocol:

e Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic
stirrer, dissolve N-Boc-diallylamine in dichloromethane.

o Catalyst Addition: Add Grubbs' second-generation catalyst to the solution. The reaction
mixture is typically heated to reflux.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate it
under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel to yield
N-Boc-3-pyrroline as a white, crystalline, low-melting solid.[6] A detailed procedure describes
obtaining a yield of 90-94%.[6]

Synthesis of N-Boc-3-pyrroline

N-Boc-diallylamine Grubbs' Catalyst (2nd Gen) Dichloromethane (Solvent)

Catalyst Solvent

Ring-Closing Metathesis

roduct

N-Boc-3-pyrroline

Click to download full resolution via product page

Synthesis of N-Boc-3-pyrroline via Ring-Closing Metathesis.
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Application in Heck Arylation for the Synthesis of 3-Aryl-
GABA Analogue Precursors

N-Boc-3-pyrroline serves as a key substrate in Heck arylation reactions with arenediazonium
salts to produce 4-aryl-N-Boc-3-pyrrolines, which are precursors to (3-aryl-GABA analogues.[1]

[S171[]
Experimental Protocol (Microwave-Assisted):

o Reactant Preparation: In a microwave-transparent vessel, combine N-Boc-3-pyrroline, an
appropriate arenediazonium tetrafluoroborate, and a palladium catalyst (e.g., Pd(OAc)z2).

¢ Solvent System: Use a suitable solvent system, such as a mixture of acetonitrile and water.

o Microwave Irradiation: Subject the reaction mixture to microwave irradiation at a set
temperature for a short duration (e.g., 12-30 minutes).[10]

o Work-up and Purification: After cooling, extract the product with an organic solvent, dry the
organic layer, and concentrate it. Purify the residue by column chromatography to obtain the
desired 4-aryl-N-Boc-3-pyrroline derivative.
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Heck Arylation of N-Boc-3-pyrroline

N-Boc-3-pyrroline Arenediazonium Salt Palladium Catalyst

Catalyst

y

Heck-Matsuda Reaction

roduct

4-Aryl-N-Boc-3-pyrroline

Further
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Y
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Click to download full resolution via product page
Application of N-Boc-3-pyrroline in Heck Arylation.

Role in Drug Discovery and Development

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
FDA-approved drugs.[11] The conformational flexibility and stereochemical possibilities of the
pyrrolidine ring allow for effective exploration of pharmacophore space.[11] N-Boc-3-pyrroline,
as a precursor to substituted pyrrolidines, plays a crucial role in the synthesis of compounds
targeting the central nervous system. Its application in the synthesis of GABA analogues
highlights its importance in developing treatments for neurological conditions. The Boc-
protecting group is instrumental in directing synthetic transformations and can be readily
removed under acidic conditions to reveal the secondary amine for further functionalization.
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N-Boc-3-pyrroline in Neuroactive Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boc-3-pyrroline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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